Cas no 23711-09-3 (Benzenamine,3,3'-sulfonylbis[6-(4-methyl-1-piperazinyl)-)

23711-09-3 structure
Product name:Benzenamine,3,3'-sulfonylbis[6-(4-methyl-1-piperazinyl)-
Benzenamine,3,3'-sulfonylbis[6-(4-methyl-1-piperazinyl)- Chemical and Physical Properties
Names and Identifiers
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- 5-[3-amino-4-(4-methylpiperazin-1-yl)phenyl]sulfonyl-2-(4-methylpiperazin-1-yl)aniline
- 5-([3-Amino-4-(4-methyl-1-piperazinyl)phenyl]sulfonyl)-2-(4-methyl-1-piperazinyl)phenylamine
- 6,6'-bis-(4-methyl-piperazin-1-yl)-3,3'-sulfonyl-bis-aniline
- AC1L64PF
- AC1Q6UXP
- AG-K-27423
- AR-1G4854
- Bis[4-[4-methylpiperazino]-3-aminophenyl] ulfone
- CTK4F2084
- NSC144051
- 5-([3-Amino-4-(4-methyl-1-piperazinyl)phenyl]sulfonyl)-2-(4-methyl-1-piperazinyl)phenylamine #
- AYTNOVKFMCBSNM-UHFFFAOYSA-N
- DTXSID10301535
- NSC-144051
- 23711-09-3
- Benzenamine,3,3'-sulfonylbis[6-(4-methyl-1-piperazinyl)-
-
- Inchi: InChI=1S/C22H32N6O2S/c1-25-7-11-27(12-8-25)21-5-3-17(15-19(21)23)31(29,30)18-4-6-22(20(24)16-18)28-13-9-26(2)10-14-28/h3-6,15-16H,7-14,23-24H2,1-2H3
- InChI Key: AYTNOVKFMCBSNM-UHFFFAOYSA-N
- SMILES: CN1CCN(C2C=CC(S(C3C=CC(N4CCN(C)CC4)=C(N)C=3)(=O)=O)=CC=2N)CC1
Computed Properties
- Exact Mass: 444.23100
- Monoisotopic Mass: 444.23074546g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 633
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 108Ų
- XLogP3: 1.2
Experimental Properties
- PSA: 107.52000
- LogP: 3.43640
Benzenamine,3,3'-sulfonylbis[6-(4-methyl-1-piperazinyl)- Related Literature
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Elnaz Hajizadeh,Ronald G. Larson Soft Matter, 2017,13, 5942-5949
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Alexandre Ciaccafava,Daria Tombolelli,Lilith Domnik,Jochen Fesseler,Jae-Hun Jeoung,Holger Dobbek,Maria Andrea Mroginski,Ingo Zebger,Peter Hildebrandt Chem. Sci., 2016,7, 3162-3171
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Sally A. Wasileski,Michael J. Weaver Faraday Discuss., 2002,121, 285-300
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Huy Quang Lê,Yibo Ma,Marc Borrega,Herbert Sixta Green Chem., 2016,18, 5466-5476
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